Cas no 11011-72-6 (D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate)
11011-72-6 structure
Product Name:D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
CAS No:11011-72-6
MF:C21H39N5O14
MW:585.559466600418
CID:204169
PubChem ID:20055290
Update Time:2025-04-19
D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S,3S,4S,5R,6R)-4-({5-deoxy-2-O-[2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl]-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl}oxy)-3-[(diaminomethylidene)amino]-2,5,6-trihydroxycyclohexyl carbamate
- D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®
- 2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
- 2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®
- U-12898
- Bluensin
- U-12898D
- Aids010599
- Aids-010599
- Bluensomycin
- Nsc111930 (sulfate salt)
- 2-O-[5-Deoxy-3-C-(hydroxymethyl)-2-O-[2-deoxy-2-(methylamino)-α-L-glucopyranosyl]-α-L-lyxofuranosyl]-1-(amidinoamino)-1-deoxy-5-O-carbamoyl-D-scyllo-inositol
- 2-O-[2-O-[2-(Methylamino)-2-deoxy-α-L-glucopyranosyl]-3-C-hydroxymethyl-5-deoxy-α-L-lyxofuranosyl]-1-(aminoiminomethylamino)-5-O-carbamoyl-1-deoxy-D-scyllo-inositol
- D-Scyllo-inositol, o-2-deoxy-2-(methylamino)-.alpha.-L-glucopyranosyl-(1.fwdarw.2)-o-5-deoxy-3-C-(hydroxymethyl)-.alpha.-L-lyxofuranosyl-(1.fwdarw.2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
- Bluensomicina [INN-Spanish]
- 11011-72-6
- NS00011554
- Bluensomycine
- [(1R,2S,3S,4R,5R,6R)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl] carbamate
- Bluensomycinum [INN-Latin]
- LWV7PWE57U
- UNII-LWV7PWE57U
- Antibiotic obtained from cultures of Streptomyces verticillus, or the same substance produced by any other means
- U12898
- GTPL10765
- Bluensomicina
- Bluensomycinum
- C17573
- U 12898
- CHEMBL2104642
- Q27155138
- U 12898D
- D-scyllo-Inositol, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1=>2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1=>2)-1-((aminoiminomethyl)amino)-1-deoxy-, 5-carbamate
- CHEBI:81193
- SCHEMBL691672
- Bluensomycine [INN-French]
- Bluensomycin [INN]
- DTXSID10891345
- [(1S,2S,3S,4S,5R,6R)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)tetrahydropyran-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyl-tetrahydrofuran-2-yl]oxy-3-guanidino-2,5,6-trihydroxy-cyclohexyl] carbamate
- [(1S,2S,3S,4S,5R,6R)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl] carbamate
- 2-O-(5-Deoxy-3-C-(hydroxymethyl)-2-O-(2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl)-alpha-L-lyxofuranosyl)-1-(amidinoamino)-1-deoxy-5-O-carbamoyl-D-scyllo-inositol
- 2-O-[5-Deoxy-3-C-(hydroxymethyl)-2-O-[2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl]-alpha-L-lyxofuranosyl]-1-(amidinoamino)-1-deoxy-5-O-carbamoyl-D-scyllo-inositol
- ((1R,2S,3S,4R,5R,6R)-3-(diaminomethylideneamino)-4-((2R,3R,4R,5S)-3-((2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl)oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl)oxy-2,5,6-trihydroxycyclohexyl) carbamate
- Bluensomycine (INN-French)
- DTXCID501030500
- Glebomycin
- Bluensomicina (INN-Spanish)
- ((1S,2S,3S,4S,5R,6R)-3-(diaminomethylideneamino)-4-((2R,3R,4R,5S)-3-((2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl)oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl)oxy-2,5,6-trihydroxycyclohexyl) carbamate
- Bluensomycinum (INN-Latin)
- D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
-
- Inchi: 1S/C21H39N5O14/c1-5-21(35,4-28)16(40-17-8(25-2)10(30)9(29)6(3-27)37-17)18(36-5)38-14-7(26-19(22)23)11(31)15(39-20(24)34)13(33)12(14)32/h5-18,25,27-33,35H,3-4H2,1-2H3,(H2,24,34)(H4,22,23,26)/t5-,6-,7-,8-,9-,10-,11-,12+,13+,14+,15+,16-,17-,18-,21+/m0/s1
- InChI Key: RQLDKUSQKQMFCN-AEXVNIBOSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1/N=C(\N)/N)O)OC(N)=O)O)O)[C@H]1[C@@H]([C@@](CO)([C@H](C)O1)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)NC
Computed Properties
- Exact Mass: 585.24935093g/mol
- Monoisotopic Mass: 585.24935093g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 900
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -7.3
- Topological Polar Surface Area: 328Ų
D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate Related Literature
-
Patricia M. Flatt,Taifo Mahmud Nat. Prod. Rep. 2007 24 358
11011-72-6 (D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk